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Compound of Interest

Compound Name: 2-Butyne-1,4-diol

Cat. No.: B031916 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-Butyne-1,4-diol. Adherence to these protocols is

essential for ensuring personal safety and proper disposal of this chemical.

Chemical Hazards: 2-Butyne-1,4-diol is a toxic and corrosive solid. It can cause severe skin

burns, and eye damage, and is harmful if swallowed, inhaled, or in contact with skin.[1][2]

Prolonged or repeated exposure may cause damage to organs.[1][3]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2-Butyne-1,4-
diol. The following table summarizes the required PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b031916?utm_src=pdf-interest
https://www.benchchem.com/product/b031916?utm_src=pdf-body
https://www.benchchem.com/product/b031916?utm_src=pdf-body
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Butyne-1,4-diol_1857_4.0.pdf
https://www.echemi.com/sds/2-butyne-14-diol-pid_Seven3693.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Butyne-1,4-diol_1857_4.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC108082500&countryCode=US&language=en
https://www.benchchem.com/product/b031916?utm_src=pdf-body
https://www.benchchem.com/product/b031916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specific Recommendations Standards/Notes

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene rubber, Nitrile

rubber).[4][5]

Gloves should be tested

according to standards like EN

374.[6]

Eye/Face Protection
Safety goggles with side

protection or a face shield.[6]

In case of powder, wear a face

shield in combination with

breathing protection.[2][7]

Skin and Body Protection

Chemical protection suit or a

lab coat.[6] For significant

exposure risk, a full chemical

protection suit is

recommended.[6][7]

Contaminated work clothing

should not be allowed out of

the workplace.[1]

Respiratory Protection

For operations generating dust

or aerosols, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3][6]

Work should be conducted in a

well-ventilated area or under a

chemical fume hood.[1][6]

Occupational Exposure Limits:

Limit Type Value

MAK

0.36 mg/m³, 0.1 ppm; Peak limitation category:

I(1); Skin absorption (H); Sensitization of skin

(SH); Pregnancy risk group: C[2][8]

EU-OEL 0.5 mg/m³ as TWA[2]

Experimental Protocols: Handling and Emergency
Procedures
Standard Handling Procedure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butyne-1_4-diol
https://www.benchchem.com/pdf/Safe_Disposal_of_But_2_yne_1_4_diol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_But_2_yne_1_4_diol_A_Procedural_Guide.pdf
https://www.echemi.com/sds/2-butyne-14-diol-pid_Seven3693.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1733&p_version=2&p_lang=en
https://www.benchchem.com/pdf/Safe_Disposal_of_But_2_yne_1_4_diol_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_But_2_yne_1_4_diol_A_Procedural_Guide.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1733&p_version=2&p_lang=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Butyne-1,4-diol_1857_4.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC108082500&countryCode=US&language=en
https://www.benchchem.com/pdf/Safe_Disposal_of_But_2_yne_1_4_diol_A_Procedural_Guide.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/2-Butyne-1,4-diol_1857_4.0.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_But_2_yne_1_4_diol_A_Procedural_Guide.pdf
https://www.echemi.com/sds/2-butyne-14-diol-pid_Seven3693.html
https://www.inchem.org/documents/icsc/icsc/eics1733.htm
https://www.echemi.com/sds/2-butyne-14-diol-pid_Seven3693.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: Always handle 2-Butyne-1,4-diol in a well-ventilated area or under a chemical

fume hood.[1][6]

Donning PPE: Before handling, put on all required personal protective equipment as detailed

in the table above.

Avoiding Contamination: Prevent contact with skin and eyes.[1] Do not eat, drink, or smoke

in the handling area.[1][7]

After Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing.[7] Rinse the affected skin area

with plenty of water for 10-30 minutes.[1] Seek immediate medical attention.[7]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] Seek immediate medical attention.[7]

Inhalation: Move the person to fresh air and keep them in a half-upright position.[7] Seek

immediate medical attention.[7]

Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1][7] Seek immediate

medical attention.[7]

Spills: Evacuate the danger area.[6][7] Wear a chemical protection suit including a self-

contained breathing apparatus.[7] Sweep the spilled substance into covered containers,

moistening first to prevent dusting if appropriate.[2][7] Collect the remainder and dispose of it

according to local regulations.[2][7]

Disposal Plan
The disposal of 2-Butyne-1,4-diol must be managed as hazardous waste.[6]

Step-by-Step Disposal Procedure:

Segregation and Collection:
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Segregate 2-Butyne-1,4-diol waste from all other waste to prevent chemical reactions.[6]

It reacts violently with bases, oxidizing agents, halogens, acid chlorides, and anhydrides.

[6]

Collect all waste, including surplus reagent and contaminated materials, in a designated,

properly labeled hazardous waste container.[6]

Containerization and Labeling:

Use a compatible and sealable container.

Clearly label the container as "Hazardous Waste" and specify the contents as "2-Butyne-
1,4-diol Waste".[6] Keep the container closed except when adding waste.[6]

Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area,

separated from incompatible materials.[6][7]

Disposal of Contaminated Materials:

Any materials used for spill cleanup and contaminated disposable PPE must also be

disposed of as hazardous waste.[6]

Final Disposal:

Arrange for pickup and disposal through a licensed hazardous waste disposal company.[6]

The recommended method is incineration in a chemical incinerator.[6]

Workflow for PPE Selection and Use
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Caption: PPE selection and use workflow for 2-Butyne-1,4-diol handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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